Cas no 1504948-18-8 (2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone)

• Product Name: 2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone
• CAS No: 1504948-18-8
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 6090347
• PubChem ID: 81673615
• Update Time: 2025-10-23

2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone
• 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-4-yl)ethan-1-one
• EN300-3017552
• 1504948-18-8
• AKOS020253760
• 2-Bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-4-yl)ethanone

• Inchi： 1S/C10H11BrOS/c11-6-9(12)7-2-1-3-10-8(7)4-5-13-10/h4-5,7H,1-3,6H2
• InChI Key： JPONGXMLGKBWIS-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2C=CSC=2CCC1)CBr

Computed Properties

• Exact Mass: 257.97140g/mol
• Monoisotopic Mass: 257.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.522±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 359.4±37.0 °C(Predicted)

Additional information on 2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone

Research Briefing on 2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone (CAS: 1504948-18-8) in Chemical Biology and Pharmaceutical Applications

2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone (CAS: 1504948-18-8) is a synthetic intermediate of growing importance in chemical biology and pharmaceutical research. This compound, characterized by its bromoethyl ketone moiety fused to a tetrahydrobenzo[b]thiophene scaffold, has recently emerged as a versatile building block for the development of kinase inhibitors and other biologically active molecules. Recent studies highlight its utility in medicinal chemistry, particularly in the design of compounds targeting protein-protein interactions and allosteric binding sites.

In 2023, a study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in synthesizing novel cyclin-dependent kinase (CDK) inhibitors. Researchers utilized its reactive α-bromo ketone group for selective alkylation of cysteine residues in target proteins, enabling the development of covalent inhibitors with enhanced selectivity profiles. The tetrahydrobenzo[b]thiophene core was shown to contribute significantly to membrane permeability and metabolic stability in the resulting drug candidates.

Structural-activity relationship (SAR) studies involving this compound have revealed interesting insights into the importance of the bromo substitution pattern. A 2024 Nature Chemical Biology publication reported that the specific positioning of the bromine at the α-carbon of the ketone allows for selective modification while maintaining the planarity of the aromatic system, which appears crucial for maintaining binding affinity to various biological targets. These findings have opened new avenues for designing selective kinase modulators with reduced off-target effects.

From a synthetic chemistry perspective, recent advances in the preparation of 1504948-18-8 have focused on improving yield and scalability. A 2023 Organic Process Research & Development paper described an optimized three-step synthesis from commercially available 4,5,6,7-tetrahydrobenzo[b]thiophene, achieving an overall yield of 68% with excellent purity (>99%). The improved synthetic route has facilitated broader exploration of this scaffold in drug discovery programs.

Emerging applications in chemical biology include its use as a photoaffinity labeling reagent and a crosslinking agent for studying protein-ligand interactions. The compound's ability to form stable covalent adducts under mild conditions makes it particularly valuable for target identification and validation studies. Recent work published in ACS Chemical Biology (2024) demonstrated its effectiveness in mapping binding sites of challenging protein targets, including intrinsically disordered proteins.

Looking forward, the unique properties of 2-Bromo-1-(4,5,6,7-tetrahydrobenzo[b]thien-4-yl)ethanone position it as a promising scaffold for addressing current challenges in drug discovery, particularly in targeting "undruggable" proteins and developing covalent inhibitors with improved safety profiles. Ongoing research is exploring its potential in PROTAC design and other emerging therapeutic modalities, suggesting this compound will remain an important tool in chemical biology and medicinal chemistry research in the coming years.